Cas no 1204701-64-3 (6-Chloroisoquinolin-3-amine)

• Product Name: 6-Chloroisoquinolin-3-amine
• CAS No: 1204701-64-3
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD15526544
• CID: 1082698
• PubChem ID: 53404481
• Update Time: 2025-04-20

6-Chloroisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-Isoquinolinamine
• 6-chloroisoquinolin-3-amine
• 1204701-64-3
• CS-0316613
• DTXSID40695398
• SCHEMBL1823506
• A934418
• AS-38814
• AKOS022177600
• MFCD15526544
• 6-Chloroisoquinolin-3-amine

• MDL： MFCD15526544
• Inchi： 1S/C9H7ClN2/c10-8-2-1-6-5-12-9(11)4-7(6)3-8/h1-5H,(H2,11,12)
• InChI Key： DNUVOMZZYSNDSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=NC(=CC=2C=1)N

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 365.7±22.0 °C at 760 mmHg
• Flash Point: 175.0±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Chloroisoquinolin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives